Cas no 2171760-26-0 (4-(3-aminothian-3-yl)oxan-4-ol)

• Product Name: 4-(3-aminothian-3-yl)oxan-4-ol
• CAS No: 2171760-26-0
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 6138669
• PubChem ID: 165597428
• Update Time: 2025-07-01

4-(3-aminothian-3-yl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminothian-3-yl)oxan-4-ol
• EN300-1646577
• 2171760-26-0

• Inchi： 1S/C10H19NO2S/c11-9(2-1-7-14-8-9)10(12)3-5-13-6-4-10/h12H,1-8,11H2
• InChI Key： BJNKKQOVHXMZGD-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(CCOCC1)O)N

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.8Ų

Additional information on 4-(3-aminothian-3-yl)oxan-4-ol

Comprehensive Overview of 4-(3-Aminothian-3-yl)oxan-4-ol (CAS No. 2171760-26-0): Properties, Applications, and Research Insights

4-(3-Aminothian-3-yl)oxan-4-ol (CAS No. 2171760-26-0) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a thiane ring with an oxane scaffold, linked via an amine functional group, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential as a chiral building block for synthesizing bioactive molecules, given its stereochemical complexity.

In recent years, the demand for heterocyclic compounds like 4-(3-aminothian-3-yl)oxan-4-ol has surged, driven by advancements in targeted drug delivery and enzyme inhibition studies. Its CAS number 2171760-26-0 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. The compound’s hydrogen-bonding capacity and polar solubility also make it a candidate for biomaterial engineering, aligning with trends in sustainable chemistry.

From a synthetic perspective, 4-(3-aminothian-3-yl)oxan-4-ol offers opportunities for green chemistry applications. Its modular structure allows for atom-efficient reactions, reducing waste in multi-step syntheses—a priority for industries focusing on ESG (Environmental, Social, and Governance) compliance. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize its purity, a topic often queried in academic forums.

The compound’s pharmacophore potential is another hot topic. Computational studies suggest its 3D conformation could interact with G-protein-coupled receptors (GPCRs), a key target in neurological drug development. This aligns with rising Google searches for "GPCR modulators" and "CNS-active scaffolds." However, further in vitro validation is needed to confirm these hypotheses.

In material science, CAS 2171760-26-0 is explored for polymeric coatings due to its thermal stability and cross-linking properties. Startups in the nanotechnology sector are investigating its use in self-healing materials, a trending niche in patent filings. Its logP value and solubility profile are also critical data points for formulators, often discussed in Q&A platforms like ResearchGate.

Regulatory-wise, 4-(3-aminothian-3-yl)oxan-4-ol is not classified as hazardous, but proper risk assessment protocols are recommended. Safety data sheets (SDS) emphasize glove-handling and ventilation, addressing common lab safety queries. The compound’s storage conditions (typically 2–8°C under inert gas) are another frequently searched detail.

Future research directions include optimizing its scalable synthesis—a challenge noted in recent peer-reviewed journals. Innovations in catalytic asymmetric synthesis could enhance its accessibility for high-throughput screening campaigns. As the scientific community prioritizes AI-driven drug discovery, compounds like 2171760-26-0 may play pivotal roles in virtual screening libraries.

In summary, 4-(3-aminothian-3-yl)oxan-4-ol (CAS No. 2171760-26-0) bridges multiple disciplines, from pharmaceuticals to advanced materials. Its structure-activity relationships and synthetic adaptability position it as a compound to watch in both academic and industrial settings, resonating with today’s focus on innovation and sustainability.